Cas no 646-25-3 (1,10-Diaminodecane)

• Product Name: 1,10-Diaminodecane
• CAS No: 646-25-3
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• MDL: MFCD00008151
• CID: 82911
• PubChem ID: 1317
• Update Time: 2025-05-19

1,10-Diaminodecane Chemical and Physical Properties

Names and Identifiers

• Decane-1,10-diamine
• 1,10-Decanediamine
• Decamethylenediamine~1,10-Decanediamine
• 1,10-Decyl diamine
• 1,10-Diaminodecane
• 1,10-DIAMINODECANE, AR
• 1.10-Diaminodecane
• Decamethylenediamine
• Decyldiamine
• 1,10-Decamethylenediamine
• 6GPF1OF9Y1
• YQLZOAVZWJBZSY-UHFFFAOYSA-N
• 10-amino-decyl-amine
• 1,10-decane diamine
• 1,10-diamino decane
• 1,10-Decylenediamine
• DA10; Decamethylenediamine
• Lopac0_000458
• WLN: Z10Z
• CHEMBL570383
• 4-04-00-01368 (Beilstein Handbook Reference)
• CS-W017587
• PDSP1_000331
• A834833
• UNII-6GPF1OF9Y1
• AS-14350
• D0085
• MFCD00008151
• NSC-10400
• BRN 1738591
• SR-01000075446
• EC 211-471-9
• HMS3261K18
• NCGC00261143-01
• PD015215
• FT-0606031
• W-104826
• D14204
• NSC 10400
• NCGC00015388-04
• decamethylendiamin
• NCGC00015388-02
• SCHEMBL25919
• NCGC00093873-02
• NSC10400
• NS00001160
• SDCCGSBI-0050443.P002
• D78157
• NCGC00015388-03
• NCGC00015388-05
• NCGC00093873-01
• PDSP2_000329
• AKOS005552456
• DTXSID8060953
• 646-25-3
• Tox21_500458
• 1,10-Diaminodecane, 97%
• CCG-204550
• AMY25748
• LP00458
• EU-0100458
• EINECS 211-471-9
• Lopac-D14204
• NCGC00015388-01
• SR-01000075446-1
• EN300-129855
• Q27264883
• 1,10-Diaminodecane,99%
• 1,10Decamethylenediamine
• STK618544
• DA-10
• DB-054701
• 1,10Decanediamine
• Decane1,10diamine
• DTXCID7044344

• MDL： MFCD00008151
• Inchi： 1S/C10H24N2/c11-9-7-5-3-1-2-4-6-8-10-12/h1-12H2
• InChI Key： YQLZOAVZWJBZSY-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCCN
• BRN： 1738591

Computed Properties

• Exact Mass: 172.19400
• Monoisotopic Mass: 172.193949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 64.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White or yellowish crystals
• Density: 0.857
• Melting Point: 59.0 to 64.0 deg-C
• Boiling Point: 140°C/10mmHg(lit.)
• Flash Point: Nonsense
• Refractive Index: 1.6210 (estimate)
• PSA: 52.04000
• LogP: 3.42520
• Solubility: Soluble in ethanol

1,10-Diaminodecane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• RTECS：HD7175000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,10-Diaminodecane

Introduction to 1,10-Diaminodecane (CAS No: 646-25-3)

1,10-Diaminodecane, with the chemical formula C₁₀H₂₂N₂, is a linear diamine compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 646-25-3, belongs to the class of aliphatic amines and exhibits distinct characteristics that make it valuable in various applications, particularly in material science and drug development.

The molecular structure of 1,10-Diaminodecane consists of a ten-carbon alkyl chain with amino groups (-NH₂) attached at both the first and tenth carbon positions. This linear configuration imparts high flexibility and solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. The presence of two amino groups allows for further functionalization, enabling the creation of complex polymers, surfactants, and other derivatives with tailored properties.

In recent years, 1,10-Diaminodecane has been explored for its potential applications in pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in drug delivery systems. For instance, studies have demonstrated its efficacy in binding transition metals such as platinum and ruthenium, which are critical in the development of anticancer agents. The precise steric and electronic properties of 1,10-Diaminodecane facilitate the design of metal-organic frameworks (MOFs) with enhanced stability and selectivity for drug encapsulation.

Moreover, the compound has shown promise in the field of polymer science. Researchers have utilized 1,10-Diaminodecane as a monomer or crosslinking agent to develop novel polyamides with improved mechanical strength and thermal stability. These polymers find applications in high-performance materials used in aerospace, automotive industries, and electronic devices. The linear architecture of 1,10-Diaminodecane allows for the creation of highly ordered polymer chains, which is essential for achieving desirable material properties.

Recent advancements in nanotechnology have also highlighted the potential of 1,10-Diaminodecane as a building block for nanomaterials. Its ability to self-assemble into ordered structures has been exploited to create nanotubes and nanofibers with specific functionalities. These nanostructured materials have applications in sensors, catalysts, and biomedical devices. The tunability of 1,10-Diaminodecane's properties through chemical modifications has opened new avenues for designing next-generation nanotechnology platforms.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 1,10-Diaminodecane. By incorporating this compound into drug molecules, researchers aim to enhance bioavailability and reduce side effects. For example, studies have investigated the use of 1,10-Diaminodecane-based prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown promise in targeted drug delivery systems for treating chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 1,10-Diaminodecane typically involves catalytic hydrogenation or oxidation processes starting from decalin or other naphthenic precursors. Advances in catalytic techniques have improved the yield and purity of this compound, making it more accessible for industrial applications. The development of greener synthetic routes has also been a focus area, with researchers exploring biocatalytic methods to produce 1,10-Diaminodecane sustainably.

In conclusion,1,10-Diaminodecane (CAS No: 646-25-3) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical development, material science, and nanotechnology. As research continues to uncover new uses for this compound,1,10-Diaminodecane is poised to play an increasingly significant role in advancing technological innovations and therapeutic solutions.